Cas no 1805931-47-8 (5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde)
5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde
-
- Inchi: 1S/C8H5F4NO/c9-6-2-5(8(10,11)12)4(3-14)1-7(6)13/h1-3H,13H2
- InChI Key: WDBGICNADMQECF-UHFFFAOYSA-N
- SMILES: FC1C(=CC(C=O)=C(C(F)(F)F)C=1)N
Computed Properties
- Exact Mass: 207.03072643 g/mol
- Monoisotopic Mass: 207.03072643 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.1
- Molecular Weight: 207.12
5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000650-250mg |
5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde |
1805931-47-8 | 97% | 250mg |
475.20 USD | 2021-06-22 | |
| Alichem | A014000650-500mg |
5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde |
1805931-47-8 | 97% | 500mg |
815.00 USD | 2021-06-22 | |
| Alichem | A014000650-1g |
5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde |
1805931-47-8 | 97% | 1g |
1,460.20 USD | 2021-06-22 |
5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde
Introduction to 5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde (CAS No. 1805931-47-8)
5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805931-47-8, is characterized by its unique structural features, which include an amino group, a fluorine substituent, and a trifluoromethyl group attached to a benzaldehyde backbone. These structural elements contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.
The benzaldehyde core of 5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde serves as a versatile platform for further functionalization, enabling the development of complex molecular architectures. The presence of the amino group at the 5-position and the fluorine atom at the 4-position introduces specific electronic and steric effects that can modulate the reactivity and binding affinity of the compound. Additionally, the trifluoromethyl group at the 2-position enhances lipophilicity and metabolic stability, making it an attractive candidate for drug design.
In recent years, there has been growing interest in exploring the pharmacological potential of 5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde. Researchers have been investigating its role in the development of novel therapeutic agents targeting various diseases. One particularly promising area of research is its application in anticancer drug discovery. Studies have demonstrated that compounds with similar structural motifs can interfere with critical cellular pathways involved in tumor growth and progression. The fluorine and trifluoromethyl substituents are known to enhance binding interactions with biological targets, potentially leading to more potent and selective drug candidates.
Furthermore, 5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde has shown promise in the development of antimicrobial agents. The unique combination of functional groups in this compound allows it to exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial strategies are urgently needed. Preliminary studies have indicated that derivatives of this compound can disrupt bacterial cell wall synthesis and membrane integrity, offering a new avenue for combating resistant bacterial infections.
The synthesis of 5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible to researchers. One common approach involves the condensation of appropriately substituted phenols with formylating agents, followed by selective fluorination and functional group transformations. These synthetic routes require careful optimization to ensure high yields and purity, which are crucial for pharmaceutical applications.
Another area where 5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde has found utility is in the development of imaging agents for diagnostic purposes. The benzaldehyde moiety can be conjugated with contrast agents to enhance visibility in medical imaging techniques such as MRI (Magnetic Resonance Imaging). This has potential applications in detecting tumors and other pathological conditions with high sensitivity and specificity. The fluorine atom also contributes to signal enhancement by participating in favorable interactions with magnetic fields.
The growing body of research on 5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde underscores its significance as a building block in medicinal chemistry. Its unique structural features offer a rich palette for designing molecules with tailored biological activities. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in drug discovery and development.
In conclusion, 5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde (CAS No. 1805931-47-8) is a multifaceted compound with broad applications in pharmaceutical research. Its structural attributes make it an excellent candidate for developing novel drugs targeting cancer, infections, and other diseases. The ongoing exploration of its pharmacological properties promises to yield innovative therapeutic solutions that address unmet medical needs.
1805931-47-8 (5-Amino-4-fluoro-2-(trifluoromethyl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)